Cas no 1797558-97-4 (2-(2,4-dichlorophenoxy)-N-[2-(2-fluorophenyl)-2-methoxypropyl]acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-[2-(2-fluorophenyl)-2-methoxypropyl]acetamide
• CAS No: 1797558-97-4
• MF: C₁₈H₁₈Cl₂FNO₃
• MW: 386.244826793671
• CID: 5920140
• PubChem ID: 71810639
• Update Time: 2025-10-28

2-(2,4-dichlorophenoxy)-N-[2-(2-fluorophenyl)-2-methoxypropyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-[2-(2-fluorophenyl)-2-methoxypropyl]acetamide
• 1797558-97-4
• 2-(2,4-dichlorophenoxy)-N-(2-(2-fluorophenyl)-2-methoxypropyl)acetamide
• F6452-0189
• AKOS024568587

• Inchi： 1S/C18H18Cl2FNO3/c1-18(24-2,13-5-3-4-6-15(13)21)11-22-17(23)10-25-16-8-7-12(19)9-14(16)20/h3-9H,10-11H2,1-2H3,(H,22,23)
• InChI Key： JEXFCNALPCUKTG-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC=C1F)(OC)C)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 385.0647770g/mol
• Monoisotopic Mass: 385.0647770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(2,4-dichlorophenoxy)-N-[2-(2-fluorophenyl)-2-methoxypropyl]acetamide

2-(2,4-Dichlorophenoxy)-N-[2-(2-fluorophenyl)-2-methoxypropyl]acetamide: A Comprehensive Overview

The compound with CAS No. 1797558-97-4, commonly referred to as 2-(2,4-dichlorophenoxy)-N-[2-(2-fluorophenyl)-2-methoxypropyl]acetamide, is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its complex structure, which includes a dichlorophenoxy group, a fluorophenyl moiety, and an acetamide functional group. The presence of these groups imparts unique chemical and physical properties to the molecule, making it valuable in research and industrial settings.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry, where it has shown promise as a pesticide and herbicide. The dichlorophenoxy group is known for its ability to disrupt plant growth hormones, making it effective in controlling weeds. Additionally, the fluorophenyl moiety enhances the molecule's stability and bioavailability, which are critical factors in agricultural applications.

In the realm of pharmaceutical research, this compound has been investigated for its potential as a drug delivery agent. The acetamide functional group plays a crucial role in enhancing the solubility and permeability of the molecule, which are essential properties for drug delivery systems. Furthermore, the compound's ability to form stable complexes with other molecules has opened new avenues for its use in targeted drug delivery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of the dichlorophenoxy intermediate and the subsequent coupling reaction with the fluorophenyl derivative. Researchers have reported that optimizing these steps can significantly improve the yield and purity of the final product.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial. Studies have shown that while it exhibits high efficacy in its intended applications, it also poses potential risks to aquatic ecosystems due to its persistence in water bodies. Efforts are underway to develop safer alternatives that retain its beneficial properties while minimizing environmental impact.

In conclusion, 2-(2,4-dichlorophenoxy)-N-[2-(2-fluorophenyl)-2-methoxypropyl]acetamide (CAS No. 1797558-97-4) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it a valuable tool in both research and industrial settings. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing science and technology.